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Compound of Interest

Compound Name: SB-699551

Cat. No.: B1600557 Get Quote

Essential Safety and Handling Guide for SB-699551
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling SB-699551. The following procedures for operations

and disposal are based on standard laboratory safety protocols for handling potent research

compounds.

Chemical and Physical Properties

A summary of the key quantitative data for SB-699551 is presented below. This information is

compiled from various suppliers and research articles.
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Property Value Source(s)

Molecular Weight 584.66 g/mol [1]

Formula C₃₄H₄₅N₃O·2HCl [1]

Purity ≥98% (HPLC) [1]

CAS Number 864741-95-7 [1]

Solubility
Soluble to 25 mM in DMSO

and to 10 mM in ethanol.
[1]

Storage Store at +4°C. [1]

Ki Value 5.1 µM (for 5-HT5A) [2]

IC₅₀ Values
0.2 µM (MCF-7 cells), 0.3 µM

(HCC1954 cells)
[2]

Important Note: SB-699551 is a potent and selective 5-HT5A antagonist and should be

handled with care.[2] It has been noted to have liabilities as a chemical probe, including off-

target activities and potential cytotoxicity at high concentrations.[3] All handling should be

performed by trained personnel in a designated laboratory setting.

Personal Protective Equipment (PPE)
When handling SB-699551, the following personal protective equipment is mandatory to

prevent skin and respiratory exposure.

Gloves: Nitrile gloves are required. Always use two pairs and change them immediately if

contaminated.

Eye Protection: Safety glasses with side shields or chemical splash goggles are essential.

For tasks with a higher risk of splashing, a face shield should be worn in addition to goggles.

[4]

Lab Coat: A fully buttoned lab coat must be worn to protect from spills.
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Respiratory Protection: For operations that may generate dust or aerosols, such as weighing

the solid form, a properly fitted N95 respirator or a higher level of respiratory protection

should be used within a chemical fume hood.

Safe Handling Protocol
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Verify that the container is properly labeled.

Store the compound at +4°C in a clearly marked, designated area away from incompatible

materials.[1]

2. Weighing and Solution Preparation:

All weighing of the solid compound and preparation of stock solutions must be conducted in

a certified chemical fume hood to minimize inhalation exposure.

Use dedicated spatulas and weighing papers.

To prepare a stock solution, dissolve the compound in an appropriate solvent such as

DMSO.[1][3] For example, to create a 10 mM stock solution, dissolve the appropriate mass

in DMSO.[3]

Cap the vial tightly and vortex to ensure complete dissolution.

3. Experimental Use:

When using solutions of SB-699551, always wear the appropriate PPE.

Avoid direct contact with skin, eyes, and clothing.

Work in a well-ventilated area.

4. Emergency Procedures:
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

Disposal Plan
All waste materials contaminated with SB-699551 must be treated as hazardous chemical

waste.

Solid Waste: Contaminated items such as gloves, weighing papers, and pipette tips should

be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not pour down the

drain.

Disposal Method: All hazardous waste must be disposed of through your institution's

environmental health and safety office, following all local, state, and federal regulations. A

common method for disposal of chemical waste is incineration by a licensed facility.[5]

Safe Handling Workflow
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Caption: Workflow for the safe handling of SB-699551 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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